Cas no 14697-49-5 (4-(2,3-Epoxypropoxy)benzaldehyde)

• Product Name: 4-(2,3-Epoxypropoxy)benzaldehyde
• CAS No: 14697-49-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1318178
• PubChem ID: 2736334
• Update Time: 2025-06-19

4-(2,3-Epoxypropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(oxiranylmethoxy)-
• 4-(2,3-Epoxypropoxy)benzaldehyde
• 4-(2-oxiranylmethoxy)Benzaldehyde
• 14697-49-5
• 4-[(oxiran-2-yl)methoxy]benzaldehyde
• BDBM50378354
• DA-19790
• A904428
• 4-(oxiran-2-ylmethoxy)benzaldehyde
• p-(2,3-Epoxypropoxy)-benzaldehyde; 4-(2,3-Epoxypropoxy)benzaldehydep-(Glycidyloxy)benzaldehyde
• SCHEMBL3466095
• 4-oxiranylmethoxy-benzaldehyde
• 4-glycidoxy benzaldehyde
• p-Glycidyloxybenzaldehyde
• 4-(oxiran-2-ylmethoxy)benzalde-hyde
• MFCD00278392
• G61776
• VAKABUBSGYOQIM-UHFFFAOYSA-N
• CHEMBL573060

• Inchi： 1S/C10H10O3/c11-5-8-1-3-9(4-2-8)12-6-10-7-13-10/h1-5,10H,6-7H2
• InChI Key： VAKABUBSGYOQIM-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,3-Epoxypropoxy)benzaldehyde

Professional Introduction to Compound with CAS No. 14697-49-5 and Product Name: 4-(2,3-Epoxypropoxy)benzaldehyde

The compound with the CAS number 14697-49-5 is identified by the product name 4-(2,3-Epoxypropoxy)benzaldehyde, a versatile chemical entity that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of 4-(2,3-Epoxypropoxy)benzaldehyde consists of a benzaldehyde moiety linked to an epoxypropoxy group. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of the epoxy group allows for nucleophilic ring-opening reactions, which can be exploited to introduce diverse substituents and tailor the compound for specific applications. This reactivity has been leveraged in the development of new drug candidates and agrochemicals.

In recent years, there has been a growing interest in exploring the pharmacological potential of 4-(2,3-Epoxypropoxy)benzaldehyde and its derivatives. The benzaldehyde moiety is well-known for its role as a precursor in the synthesis of various pharmacologically active compounds. Researchers have been investigating its utility in the development of antimicrobial agents, anti-inflammatory drugs, and even in neurodegenerative disease treatments. The epoxypropoxy group further enhances its synthetic utility by providing a site for functionalization through various chemical transformations.

One of the most compelling aspects of 4-(2,3-Epoxypropoxy)benzaldehyde is its role as a key intermediate in the synthesis of complex molecules. For instance, it has been utilized in the preparation of heterocyclic compounds, which are known to exhibit a wide range of biological activities. The ability to modify both the benzaldehyde and epoxypropoxy groups allows for the creation of structurally diverse derivatives with tailored properties. This flexibility has made it a valuable tool in medicinal chemistry and materials science.

Recent studies have highlighted the importance of 4-(2,3-Epoxypropoxy)benzaldehyde in drug discovery efforts. Researchers have demonstrated its use in generating novel inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes associated with cancer metabolism. Additionally, its structural features have been exploited to develop compounds with potential applications in treating infectious diseases and inflammatory conditions.

The synthetic methodologies involving 4-(2,3-Epoxypropoxy)benzaldehyde have also seen significant advancements. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable synthesis routes. These innovations have not only improved the accessibility of the compound but also opened up new avenues for its application in industrial processes. The ability to produce high-purity 4-(2,3-Epoxypropoxy)benzaldehyde on a large scale is crucial for both academic research and commercial development.

The safety and handling protocols for 4-(2,3-Epoxypropoxy)benzaldehyde are also important considerations. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. Additionally, storage conditions should be controlled to prevent degradation or unwanted reactions.

In conclusion, 4-(2,3-Epoxypropoxy)benzaldehyde (CAS No. 14697-49-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and developing novel therapeutic agents. The ongoing research into its pharmacological properties and synthetic utility underscores its importance in advancing chemical biology and drug discovery efforts.